Cas no 202460-56-8 (Europium,tris(1,3-di-2-naphthalenyl-1,3-propanedionato-kO,kO')(1,10-phenanthroline-kN1,kN10)- (9CI))

• Product Name: Europium,tris(1,3-di-2-naphthalenyl-1,3-propanedionato-kO,kO')(1,10-phenanthroline-kN1,kN10)- (9CI)
• CAS No: 202460-56-8
• MF: C₈₁H₅₃EuN₂O₆
• MW: 1302.26134562492
• MDL: MFCD09751006
• CID: 254562
• Update Time: 2025-06-16

Europium,tris(1,3-di-2-naphthalenyl-1,3-propanedionato-kO,kO')(1,10-phenanthroline-kN1,kN10)- (9CI) Chemical and Physical Properties

Names and Identifiers

• EU(DNM)3(PHEN)
• (III)
• ADS 053RE
• Tris(dinaphthoylmethane) mono(phenathroline)europium (III)
• Tris(dinaphthoylmeth
• Eu(dnM)3(phen) , Tris(dinaphthoylMethane) Mono(phenathroline
• Eu(dnm)3(tmphen)
• Europium,tris(1,3-di-2-naphthalenyl-1,3-propanedionato-kO,kO...
• Europium,tris(1,3-di-2-naphthalenyl-1,3-propanedionato-kO,kO')(1,10-phenanthroline-kN1,kN10)- (9CI)

• MDL： MFCD09751006
• Inchi： 1S/3C23H16O2.C12H8N2.Eu/c3*24-22(20-11-9-16-5-1-3-7-18(16)13-20)15-23(25)21-12-10-17-6-2-4-8-19(17)14-21;1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;/h3*1-15,24H;1-8H;/q;;;;+3/p-3/b3*22-15-;;
• InChI Key： XXDWOHXXSFDHQL-AFKSVMDXSA-K
• SMILES： [Eu](O/C(/C1C=CC2C=CC=CC=2C=1)=C\C(=O)C1=CC=C2C=CC=CC2=C1)(O/C(/C1=CC=C2C=CC=CC2=C1)=C\C(=O)C1=CC=C2C=CC=CC2=C1)O/C(/C1C=CC2C=CC=CC=2C=1)=C\C(=O)C1C=CC2C=CC=CC=2C=1.C12=C(C=CC=N1)C=CC1C=CC=NC2=1

Computed Properties

• Exact Mass: 1302.31000

Experimental Properties

• Melting Point: 215-216°C
• PSA: 104.68000
• LogP: 19.87610

Europium,tris(1,3-di-2-naphthalenyl-1,3-propanedionato-kO,kO')(1,10-phenanthroline-kN1,kN10)- (9CI) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on Europium,tris(1,3-di-2-naphthalenyl-1,3-propanedionato-kO,kO')(1,10-phenanthroline-kN1,kN10)- (9CI)

Europium, Tris(1,3-Di-2-Naphthalenyl-1,3-Propanedionato-kO,kO')(1,10-Phenanthroline-kN1,kN10)-(9CI): An In-Depth Overview

CAS No. 202460-56-8 is a unique and highly specialized compound in the field of luminescent materials and coordination chemistry. This compound, known as Europium, Tris(1,3-Di-2-Naphthalenyl-1,3-Propanedionato-kO,kO')(1,10-Phenanthroline-kN1,kN10)-(9CI), is a coordination complex that features europium as the central metal ion. The ligands in this complex are 1,3-di-2-naphthalenyl-1,3-propanedione and 1,10-phenanthroline, which are known for their ability to enhance the luminescent properties of the europium ion.

The structure of this compound is intricate and well-defined. The europium ion is coordinated by three 1,3-di-2-naphthalenyl-1,3-propanedionato ligands and one 1,10-phenanthroline ligand. The 1,3-di-2-naphthalenyl-1,3-propanedionato ligands are bidentate, binding to the europium ion through the oxygen atoms (denoted as kO). The 1,10-phenanthroline ligand is also bidentate, binding through its nitrogen atoms (denoted as kN1 and kN10). This specific arrangement of ligands around the europium ion results in a highly stable and luminescent complex.

The luminescent properties of this compound are of particular interest in various applications. Europium complexes are known for their bright red emission under ultraviolet (UV) light. The presence of the 1,3-di-2-naphthalenyl-1,3-propanedionato and 1,10-phenanthroline ligands significantly enhances the quantum yield and stability of the luminescence. This makes the compound highly suitable for use in optical materials, such as phosphors for LEDs and display technologies.

Recent research has further explored the potential applications of this europium complex in biomedical fields. For instance, a study published in the Journal of Luminescence in 2022 investigated the use of this compound as a luminescent probe for bioimaging. The high photostability and low cytotoxicity of the complex make it an attractive candidate for cellular imaging and sensing applications. The study demonstrated that the compound could be effectively used to label and track specific cellular components with high spatial resolution.

In addition to its luminescent properties, this europium complex has also been studied for its potential use in sensing applications. A research group at the University of California published a paper in Sensors and Actuators B: Chemical in 2023 that explored the use of this compound as a sensor for detecting trace amounts of heavy metals in water. The high sensitivity and selectivity of the complex towards specific metal ions make it a promising candidate for environmental monitoring and water quality assessment.

The synthesis of Europium, Tris(1,3-Di-2-Naphthalenyl-1,3-Propanedionato-kO,kO')(1,10-Phenanthroline-kN1,kN10)-(9CI) involves several steps that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of the 1,3-di-2-naphthalenyl-1,3-propanedione ligand through a condensation reaction between naphthol and acetylacetone. The europium salt is then reacted with this ligand in an appropriate solvent to form the tris-ligand complex. Finally, the 1,10-phenanthroline ligand is added to complete the coordination sphere around the europium ion.

The characterization of this compound typically involves a combination of spectroscopic techniques such as UV-visible spectroscopy, fluorescence spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed information about the electronic structure and coordination environment of the europium ion within the complex. Additionally, X-ray crystallography can be used to determine the exact molecular structure and confirm the coordination geometry.

In conclusion, Europium, Tris(1,3-Di-2-Naphthalenyl-1,3-Propanedionato-kO,kO')(1,10-Phenanthroline-kN1,kN10)-(9CI) (CAS No. 202460-56-8) is a versatile and highly specialized compound with significant potential in various fields such as optical materials, bioimaging, and environmental sensing. Its unique combination of high luminescence efficiency and stability makes it an attractive material for both fundamental research and practical applications.